Cas no 1153-06-6 (Plumbane,chlorotriphenyl-)

• Product Name: Plumbane,chlorotriphenyl-
• CAS No: 1153-06-6
• MF: C₁₈H₁₅ClPb
• MW: 473.964700937271
• CID: 152842
• PubChem ID: 223972
• Update Time: 2025-04-19

Plumbane,chlorotriphenyl- Chemical and Physical Properties

Names and Identifiers

• Plumbane,chlorotriphenyl-
• chlorotriphenylplumbane
• chloro(triphenyl)plumbane
• TRIPHENYLLEAD CHLORIDE
• NSC-12104
• Chlorotriphenyllead(IV), technical grade, 90%
• Triphenyl lead chloride
• NSC12104
• Lead chloride, triphenyl-
• Chlorotriphenyllead(IV)
• RJSSWRDMHBJWKN-UHFFFAOYSA-M
• FT-0748400
• Plumbane, chlorotriphenyl-
• DTXSID201033793
• NS00081761
• AKOS015915946
• 1153-06-6
• SCHEMBL2788390

• Inchi： 1S/3C6H5.ClH.Pb/c3*1-2-4-6-5-3-1;;/h3*1-5H;1H;/q;;;;+1/p-1
• InChI Key： RJSSWRDMHBJWKN-UHFFFAOYSA-M
• SMILES： [Pb](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 470.05935
• Monoisotopic Mass: 474.06288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 207 °C(lit.)
• PSA: 0
• LogP: 4.76910
• Solubility: Not determined

Plumbane,chlorotriphenyl- Security Information

• Hazardous Material transportation number：UN 2291 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 61-20/22-33-50/53-62
• Safety Instruction： 53-45-60-61
• RTECS：TP4300000
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives